Cas no 16064-04-3 ([1,1'-Biphenyl]-2-carboxaldehyde,4'-methoxy-)

• Product name: [1,1'-Biphenyl]-2-carboxaldehyde,4'-methoxy-
• CAS No: 16064-04-3
• MF: C₁₄H₁₂O₂
• MW: 212.24388
• MDL: MFCD03424634
• CID: 137594
• PubChem ID: 1393220

[1,1'-Biphenyl]-2-carboxaldehyde,4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxaldehyde,4'-methoxy-
• 2-(4-methoxyphenyl)benzaldehyde
• 4'-Methoxy-1,1'-biphenyl-2-carbaldehyde
• 4'-METHOXY-BIPHENYL-2-CARBOXALDEHYDE
• 4'-methoxy-biphenyl-2-carbaldehyde
• 4/'-METHOXY-BIPHENYL-2-CARBALDEHYDE
• F79743
• DTXSID60362671
• FT-0768164
• SCHEMBL3677399
• 4'-methoxy[1,1'-biphenyl]-2-carbaldehyde
• AKOS002683264
• NCGC00373961-01
• BB 0222522
• 4'-methoxy-[1,1'-biphenyl]-2-carboxaldehyde
• MFCD03424634
• RMFQIZQKPSRFAC-UHFFFAOYSA-N
• 4'-methoxybiphenyl-2-carbaldehyde
• CHEMBL2315975
• 16064-04-3
• CS-0328611
• 4'-Methoxy-[1,1'-biphenyl]-2-carbaldehyde
• A810159

• MDL： MFCD03424634
• Inchi： InChI=1S/C14H12O2/c1-16-13-8-6-11(7-9-13)14-5-3-2-4-12(14)10-15/h2-10H,1H3
• InChI Key： RMFQIZQKPSRFAC-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=CC=CC=C2C=O

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 368.9 °C at 760 mmHg
• Flash Point: 171.8 °C
• Refractive Index: 1.59
• PSA: 26.30000
• LogP: 3.17470

[1,1'-Biphenyl]-2-carboxaldehyde,4'-methoxy- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives